Cas no 819800-72-1 (2H-1,5-Benzodioxepin-6-carboxylic acid, 8-bromo-3,4-dihydro-)

• Product Name: 2H-1,5-Benzodioxepin-6-carboxylic acid, 8-bromo-3,4-dihydro-
• CAS No: 819800-72-1
• MF: C₁₀H₉BrO₄
• MW: 273.080062627792
• CID: 702410
• PubChem ID: 57986573
• Update Time: 2025-04-19

2H-1,5-Benzodioxepin-6-carboxylic acid, 8-bromo-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Benzodioxepin-6-carboxylic acid, 8-bromo-3,4-dihydro-
• 8-bromo-3,4-dihydro-2H-1,5-benzodioxepine-6-carboxylic acid
• DTXSID60728571
• SCHEMBL13315468
• 819800-72-1

• Inchi： 1S/C10H9BrO4/c11-6-4-7(10(12)13)9-8(5-6)14-2-1-3-15-9/h4-5H,1-3H2,(H,12,13)
• InChI Key： FFIZOJMFPFGOOT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C2=C(C=1)OCCCO2

Computed Properties

• Exact Mass: 271.96842g/mol
• Monoisotopic Mass: 271.96842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.8Ų